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Compound of Interest

Compound Name: 2-Fluoroethanol

Introduction

2-Fluoroethanol (also known as ethylene fluorohydrin) is a colorless liquid organic compound
with the formula CH2FCH20H.[1] It is one of the simplest stable fluorinated alcohols and has
been used as a pesticide and rodenticide.[1][2] Due to its high toxicity, handling and disposal of
2-fluoroethanol and its associated waste require stringent safety protocols. These application
notes provide detailed procedures for researchers, scientists, and drug development
professionals to safely manage 2-fluoroethanol waste in a laboratory setting.

Toxicity and Hazards

2-Fluoroethanol is classified as highly toxic and flammable.[2] It is fatal if swallowed, inhaled,
or absorbed through the skin.[2][3] The toxicity of 2-fluoroethanol is primarily due to its
metabolism in the body. The enzyme alcohol dehydrogenase converts it into
fluoroacetaldehyde and subsequently to fluoroacetate.[1][4] Fluoroacetate is a potent metabolic
poison that disrupts the citric acid cycle by inhibiting the enzyme aconitase, leading to cellular
energy deprivation.[4][5]

Symptoms of exposure can be delayed for several hours and include epigastric distress,
vomiting, auditory hallucinations, numbness of the face or nose, respiratory failure, and
epileptiform convulsions.[1][4] The probable oral lethal dose in humans is extremely low,
estimated to be less than 7 drops for a 70 kg person.[2] Given its high vapor pressure and the
severe toxicity of its fumes, all handling must be conducted in a certified chemical fume hood.

[2][5]
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Chemical and Physical Properties

A summary of the key quantitative data for 2-fluoroethanol is presented in the table below for

easy reference.

Property

Value

Molecular Formula

C2HsFO[3]

Molar Mass 64.06 g/mol [6]
Appearance Colorless liquid[1][7]
Odor Musky, rather tart[1]
Density 1.1040 g/cm3 at 20 °CJ[6]
Melting Point -26.5 °C[8]

Boiling Point 103.5 °C[1]

Flash Point 31 °C (87.8 °F)[6]

Solubility in Water

Miscible[1]

Vapor Pressure

19 mbar at 15 °CJ[1]

Experimental Protocols

Protocol for Safe Handling of 2-Fluoroethanol

This protocol outlines the essential steps for safely handling 2-fluoroethanol in a laboratory

environment.

1. Personal Protective Equipment (PPE)

e Gloves: Wear neoprene or other chemically resistant gloves.[5] Always inspect gloves for

integrity before use and replace them immediately if contaminated or damaged.[5]

» Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[5][9]

o Lab Coat: A chemically resistant lab coat or apron must be worn.[10]
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Respiratory Protection: When handling outside of a fume hood is unavoidable or in case of a
spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors is
required.[5]

. Engineering Controls

All work with 2-fluoroethanol must be conducted in a certified chemical fume hood to
minimize inhalation exposure.[10][11]

Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[12]

. General Handling Procedures

Avoid all personal contact, including inhalation and skin contact.[5]

Do not work alone when handling 2-fluoroethanol.[12]

Use non-sparking tools and ensure all equipment is properly grounded to prevent static
discharge.[2]

Keep containers tightly closed when not in use.[13]

Avoid heating the substance, as it can generate highly toxic fluoride fumes in a fire.[2]

Do not eat, drink, or apply cosmetics in the laboratory.[9]

Wash hands thoroughly after handling the chemical, even after removing gloves.[10][12]

. Storage

Store 2-fluoroethanol in a cool, dry, well-ventilated area away from heat, sparks, and open
flames.[2]

Keep it segregated from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.[2]

Containers should be clearly labeled as "Highly Toxic" and "Flammable."
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5. Spill Response
e Minor Spills (within a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand).

o Collect the contaminated absorbent material into a sealed, labeled hazardous waste
container.

o Decontaminate the area with a suitable solvent, followed by soap and water. Collect all
cleaning materials as hazardous waste.

e Major Spills (outside a fume hood):
o Evacuate the laboratory immediately and alert others.
o Contact the institution's emergency response team.
o Prevent entry to the contaminated area.
Protocol for Neutralization and Disposal of 2-Fluoroethanol Waste

This protocol describes a method for the chemical neutralization of small quantities of 2-
fluoroethanol waste based on its known reactivity. This procedure should be performed by
trained personnel in a controlled laboratory setting.

Principle: In a basic solution, 2-fluoroethanol undergoes dehydrofluorination to yield
acetaldehyde and fluoride salt.[1][4] This reaction detoxifies the 2-fluoroethanol by preventing
its metabolic conversion to fluoroacetate.

Reagents and Equipment:
e 2-Fluoroethanol waste

e Sodium hydroxide (NaOH) solution (e.g., 2 M)
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Stir plate and stir bar

Large beaker (at least 10 times the volume of the waste)

pH meter or pH paper

Appropriate PPE (as listed above)
Procedure:
e Preparation:
o Perform the entire procedure in a certified chemical fume hood.
o Ensure all necessary PPE is worn.
o Have a spill kit and emergency contact information readily available.
e Dilution:

o Slowly add the 2-fluoroethanol waste to a large beaker containing water with stirring. A
dilution ratio of at least 1:10 (waste to water) is recommended to control the reaction rate
and temperature.

¢ Neutralization:

o While continuously stirring, slowly add a 2 M sodium hydroxide solution to the diluted 2-
fluoroethanol waste.

o Monitor the pH of the solution. Continue adding the base until the pH is stable in the range
of 10-12.

o Allow the reaction to stir for at least 2 hours to ensure complete dehydrofluorination.
e Final pH Adjustment:

o After the reaction is complete, neutralize the resulting solution to a pH between 6 and 8 by
the slow addition of a dilute acid (e.g., 1 M hydrochloric acid).
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e Disposal:

o The neutralized solution, now containing acetaldehyde and sodium fluoride, must still be
disposed of as hazardous waste. The hazards are different from the original waste, but it is
not suitable for drain disposal.

o Transfer the neutralized solution to a properly labeled hazardous waste container. The
label should indicate the contents (e.g., "Neutralized 2-Fluoroethanol waste containing
acetaldehyde and sodium fluoride").

o Arrange for pickup and disposal by the institution's hazardous waste management service,
following all local, state, and federal regulations.[5][14][15]

Mandatory Visualization
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Workflow for Handling and Disposal of 2-Fluoroethanol Waste
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Caption: Workflow for 2-Fluoroethanol Waste Management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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